Cas no 1807180-12-6 (6-Iodo-2-methylpyridin-3-amine)

• Product Name: 6-Iodo-2-methylpyridin-3-amine
• CAS No: 1807180-12-6
• MF: C₆H₇IN₂
• MW: 234.037653207779
• MDL: MFCD28385436
• CID: 4780577
• Update Time: 2025-10-18

6-Iodo-2-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-iodo-2-methylpyridin-3-amine
• 3-Amino-6-iodo-2-methylpyridine
• 6-Iodo-2-methylpyridin-3-amine

• MDL： MFCD28385436
• Inchi： 1S/C6H7IN2/c1-4-5(8)2-3-6(7)9-4/h2-3H,8H2,1H3
• SMILES： IC1=CC=C(C(C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 6-Iodo-2-methylpyridin-3-amine

Introduction to 6-Iodo-2-methylpyridin-3-amine (CAS No. 1807180-12-6)

6-Iodo-2-methylpyridin-3-amine is a significant intermediate in the field of pharmaceutical and agrochemical synthesis, characterized by its unique structural properties and versatile reactivity. This compound, identified by the chemical abstracts service number CAS No. 1807180-12-6, has garnered attention due to its role in the development of novel bioactive molecules. The presence of both an iodine substituent and an amine group makes it a valuable building block for further functionalization, enabling the creation of complex structures with potential therapeutic applications.

The molecular structure of 6-Iodo-2-methylpyridin-3-amine consists of a pyridine ring substituted with an iodine atom at the 6-position, a methyl group at the 2-position, and an amine group at the 3-position. This arrangement imparts distinct electronic and steric properties, influencing its interactions with biological targets. The iodine atom, in particular, serves as a handle for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in medicinal chemistry to construct biaryl motifs found in many drugs.

Recent advancements in synthetic methodologies have highlighted the utility of 6-Iodo-2-methylpyridin-3-amine in constructing heterocyclic frameworks. For instance, studies have demonstrated its efficacy in generating pyridylamine derivatives through palladium-catalyzed reactions, which are crucial for developing kinase inhibitors and other small-molecule drugs. The amine functionality at the 3-position allows for further derivatization via nucleophilic substitution or condensation reactions, expanding its synthetic utility.

In the realm of drug discovery, 6-Iodo-2-methylpyridin-3-amine has been explored as a precursor for molecules targeting neurological disorders. Its structural motif is reminiscent of several known pharmacophores that interact with neurotransmitter receptors. Researchers have leveraged its reactivity to synthesize analogs with enhanced binding affinity and selectivity. For example, modifications at the 5-position or introduction of additional substituents have led to compounds exhibiting promising activity against enzymes implicated in neurodegenerative diseases.

The agrochemical industry has also recognized the potential of 6-Iodo-2-methylpyridin-3-amine as a key intermediate in developing novel pesticides and herbicides. Its ability to serve as a scaffold for constructing bioactive molecules has been exploited to create compounds that disrupt essential metabolic pathways in pests while maintaining environmental safety. The versatility of this compound in cross-coupling reactions enables the rapid assembly of diverse agrochemical candidates, accelerating the discovery process.

From a computational chemistry perspective, 6-Iodo-2-methylpyridin-3-amine has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how structural modifications can optimize binding affinity and pharmacokinetic properties. The integration of machine learning algorithms with experimental data has further enhanced the rational design of derivatives based on this scaffold, demonstrating the power of interdisciplinary approaches in modern drug discovery.

The synthesis of 6-Iodo-2-methylpyridin-3-amine itself is a testament to the progress in organic chemistry methodologies. Modern synthetic routes emphasize efficiency, scalability, and sustainability, ensuring that this intermediate can be produced reliably for industrial applications. Advances in catalytic systems and green chemistry principles have reduced the environmental footprint of its preparation while maintaining high yields and purity standards.

Future research directions involving 6-Iodo-2-methylpyridin-3-amine are likely to focus on expanding its utility in drug development and material science. Exploration of its properties in emerging fields such as photopharmacology and nanotechnology may uncover novel applications beyond traditional pharmaceuticals. The compound's ability to undergo diverse transformations ensures that it will remain a cornerstone in synthetic chemistry for years to come.